2-(1-Benzylpiperidin-4-ylidene)ethanamine;hydrochloride

• IUPAC Name: 2-(1-benzylpiperidin-4-ylidene)ethanamine;hydrochloride
• InChI: InChI=1S/C14H20N2.ClH/c15-9-6-13-7-10-16(11-8-13)12-14-4-2-1-3-5-14;/h1-6H,7-12,15H2;1H
• InChI Key: VOLSRJOQJWCUIN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1=CCN)CC2=CC=CC=C2.Cl
• Molecular Formula: C14H21ClN2
• Molecular Weight: 252.78 g/mol

Description

2-(1-Benzylpiperidin-4-ylidene)ethanamine; hydrochloride, commonly known as N-Benzylpiperazine (BZP), is a synthetic compound that belongs to the class of piperazines. BZP was initially developed as an anti-parasitic drug, but its psychoactive effects made it a popular recreational drug. Due to its stimulant properties, BZP has been studied for its potential use in scientific research applications, particularly in the field of neuroscience.

Scientific Research Applications

Organic Synthesis and Catalysis

Organic synthesis often employs piperidine derivatives as intermediates or catalysts due to their unique chemical properties. For example, the use of TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) catalyzed systems for alcohol oxidation highlights the role of piperidine derivatives in facilitating environmentally benign reactions, offering high yields under mild conditions (Xiao‐Qiang Li & Chi Zhang, 2009). Such methodologies are fundamental in organic synthesis, suggesting that benzylpiperidine derivatives could similarly function as catalysts or intermediates in synthetic routes.

Pharmaceutical Research

Piperidine derivatives are extensively explored for their pharmacological properties. The synthesis and structural characterization of substituted benzothiazole amides, including piperidine-linked structures, demonstrate the potential for antimicrobial and antifungal activities. These compounds have shown efficacy comparable to established medicinal standards, indicating the significance of piperidine derivatives in developing new therapeutic agents (Vladimír Pejchal, M. Pejchalová, & Z. Růžičková, 2015).

Material Science

In material science, piperidine derivatives can contribute to the development of novel polymers with specific properties. For instance, the fabrication of star polymers using functional alkoxyamines based on piperidine structures illustrates the role of these compounds in creating materials with predetermined physical characteristics, such as low polydispersity and defined arm lengths (Y. Miura & Y. Yoshida, 2002).